Cas no 1346605-15-9 (S-Clopidogrel N-Methyl Impurity)

• Product Name: S-Clopidogrel N-Methyl Impurity
• CAS No: 1346605-15-9
• MF: C₁₆H₁₈ClNO₂S
• MW: 323.83762216568
• CID: 2246398
• Update Time: 2025-06-27

S-Clopidogrel N-Methyl Impurity Chemical and Physical Properties

Names and Identifiers

• S-Clopidogrel N-Methyl Impurity

• Inchi： 1S/C16H18ClNO2S/c1-18(10-9-12-6-5-11-21-12)15(16(19)20-2)13-7-3-4-8-14(13)17/h3-8,11,15H,9-10H2,1-2H3/t15-/m0/s1
• InChI Key： ABZKNRNOULMZHY-HNNXBMFYSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C(=O)OC)N(C)CCC1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Topological Polar Surface Area: 57.8

S-Clopidogrel N-Methyl Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on S-Clopidogrel N-Methyl Impurity

S-Clopidogrel N-Methyl Impurity: A Comprehensive Overview

The compound with CAS No. 1346605-15-9, commonly referred to as S-Clopidogrel N-Methyl Impurity, is a critical intermediate in the synthesis of clopidogrel, a widely prescribed antiplatelet medication. This impurity plays a significant role in the quality control and manufacturing processes of clopidogrel bisulfate, ensuring the final product meets stringent regulatory standards. Recent advancements in analytical techniques have enhanced the detection and characterization of this impurity, contributing to improved drug safety and efficacy.

Clopidogrel is a cornerstone in the treatment and prevention of thrombotic events, such as myocardial infarction and stroke. The S-Clopidogrel N-Methyl Impurity is a byproduct formed during the synthesis of the active pharmaceutical ingredient (API). Its presence can influence the pharmacokinetic profile of the drug, making its identification and quantification essential for maintaining therapeutic consistency. Researchers have employed cutting-edge methodologies, including high-performance liquid chromatography (HPLC) and mass spectrometry, to better understand the formation mechanisms and mitigation strategies for this impurity.

The structural elucidation of S-Clopidogrel N-Methyl Impurity has been a focal point of recent studies. Advanced nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and functional groups, aiding in the development of more efficient synthetic pathways. These findings have not only improved manufacturing yields but also reduced environmental impact by minimizing waste generation during production.

From an industrial perspective, the management of S-Clopidogrel N-Methyl Impurity is integral to regulatory compliance. Regulatory agencies, such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous quality assurance protocols to ensure that drug products are free from unacceptable levels of impurities. The implementation of real-time process monitoring (RTPM) systems has enabled manufacturers to detect and address deviations in real time, further enhancing product consistency.

Recent collaborative efforts between academia and industry have led to innovative approaches for impurity profiling. For instance, machine learning algorithms are being integrated with traditional analytical techniques to predict impurity formation based on reaction conditions. This interdisciplinary approach not only accelerates drug development but also supports continuous improvement in manufacturing practices.

In conclusion, S-Clopidogrel N-Methyl Impurity remains a critical area of focus in pharmaceutical research and production. Its characterization and control are pivotal to ensuring the safety, efficacy, and marketability of clopidogrel bisulfate. As scientific advancements continue to unfold, the understanding and management of this impurity will undoubtedly evolve, paving the way for even higher standards in drug quality.